2-Methyl-6-(2-methylpropenyl)isonicotinic acid ethyl ester
Cat. No. B8499573
M. Wt: 219.28 g/mol
InChI Key: MTQIBSCPCVCWJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08580824B2
Procedure details
To a solution of 2-chloro-6-methylisonicotinic acid ethyl ester (9.92 g, 49.7 mmol), 2,4,6-tri-(2-methyl-propenyl)-cycloboroxane pyridine complex (13.0 g, 49.7 mmol, prepared in analogy to a procedure given by F. Kerins, D. F. O'Shea J. Org. Chem. 67 (2002) 4968-4971), and PPh3 (1.39 g, 8.60 mmol) in DME (120 mL), a solution of 2 M aq. K2CO3 (40 mL) is added. The mixture is degassed and flushed with N2 before Pd(PPh3)4 (580 mg, 0.793 mmol) is added. The mixture is stirred at 100° C. for 20 h before it is cooled to rt, diluted with EA and washed with sat. aq. NaHCO3 (2×200 mL). The org. extract is dried over MgSO4, filtered and evaporated. The crude product is purified by CC on silica gel eluting with heptane:EA 15:1 to give 2-methyl-6-(2-methyl-propenyl)-isonicotinic acid ethyl ester (9.90 g) as a yellow oil; LC-MS: tR=0.44 min, 1H NMR (CDCl3): δ 1.43 (m, 3 H), 1.98 (s, 3 H), 2.09 (s, 3 H), 2.63 (s, 3 H), 4.34-4.46 (m, 2 H), 6.39 (s, 1 H), 7.50 (s, 1 H), 7.56 (s, 1 H).
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[O:13])[C:5]1[CH:10]=[C:9]([CH3:11])[N:8]=[C:7](Cl)[CH:6]=1)[CH3:2].[CH:14]1[CH:19]=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=C[CH:15]=1.[C:33]([O-])([O-])=O.[K+].[K+].N#N>COCCOC.CC(=O)OCC.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[CH2:1]([O:3][C:4](=[O:13])[C:5]1[CH:10]=[C:9]([CH:11]=[C:14]([CH3:19])[CH3:15])[N:8]=[C:7]([CH3:33])[CH:6]=1)[CH3:2] |f:2.3.4,^1:56,58,77,96|
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Inputs
Step One
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Name
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Quantity
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9.92 g
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Type
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reactant
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Smiles
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C(C)OC(C1=CC(=NC(=C1)C)Cl)=O
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Step Two
Step Three
Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CC(OCC)=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture is stirred at 100° C. for 20 h before it
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The mixture is degassed
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ADDITION
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Type
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ADDITION
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Details
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is added
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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is cooled to rt
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WASH
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Type
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WASH
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Details
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washed with sat. aq. NaHCO3 (2×200 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extract
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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is dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product is purified by CC on silica gel eluting with heptane:EA 15:1
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Outcomes
Product
Details
Reaction Time |
20 h |
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Name
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Type
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product
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Smiles
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C(C)OC(C1=CC(=NC(=C1)C=C(C)C)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9.9 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
